molecular formula C6H7N.ClH<br>C6H8ClN<br>C6H7N . HCl<br>C6H8ClN B3432186 Phenylazanium;chloride CAS No. 97467-77-1

Phenylazanium;chloride

Cat. No.: B3432186
CAS No.: 97467-77-1
M. Wt: 129.59 g/mol
InChI Key: MMCPOSDMTGQNKG-UHFFFAOYSA-N
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Description

Phenylazanium;chloride, also known as aniline or aminobenzene, is a primary amine . It’s used in the synthesis of various chemical compounds .


Synthesis Analysis

This compound can be synthesized through various methods. For instance, one method involves the carbonylation of 2,4-dichlorobenzyl chloride . Another method involves the synthesis of phenylacetic acid derivatives via carbonylation .


Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various tools such as MolView . This tool allows for the conversion of the molecule into a 3D model which can then be viewed and analyzed .


Chemical Reactions Analysis

This compound, being a primary amine, undergoes various chemical reactions. It reacts with acyl chlorides (acid chlorides), acid anhydrides, and halogenoalkanes (haloalkanes or alkyl halides) . It also reacts with nitrous acid to produce diazonium salts .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be analyzed using various methods. These properties include mass, color, volume, and its reactions with other compounds .

Mechanism of Action

The mechanism of action of Phenylazanium;chloride involves its reactions with various compounds. For instance, it reacts with acids like hydrochloric acid to form a salt - phenylammonium chloride . It also reacts with water to give phenylammonium ions and hydroxide ions .

Safety and Hazards

Chemical hazards and toxic substances pose a wide range of health hazards (such as irritation, sensitization, and carcinogenicity) and physical hazards (such as flammability, corrosion, and explosibility) . Safety data sheets (SDSs) provide important information about the hazards of a substance and the necessary precautions .

Future Directions

The future directions of Phenylazanium;chloride research could involve further exploration of its synthesis methods, its reactions with other compounds, and its potential applications in various fields. For instance, there’s ongoing research on pill and medication dispensers, which could potentially involve this compound .

Properties

IUPAC Name

aniline;hydrochloride
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InChI

InChI=1S/C6H7N.ClH/c7-6-4-2-1-3-5-6;/h1-5H,7H2;1H
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InChI Key

MMCPOSDMTGQNKG-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C(C=C1)N.Cl
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Molecular Formula

C6H7N.ClH, Array, C6H8ClN
Record name ANILINE HYDROCHLORIDE
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Related CAS

36663-09-9, 89183-45-9, 94750-31-9, 142-04-1, 62-53-3 (Parent)
Record name Benzenamine, labeled with carbon-14, hydrochloride (1:1)
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Record name Polyaniline hydrochloride
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Record name Aniline hydrochloride homopolymer
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Record name Benzenamine hydrochloride (1:1)
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DSSTOX Substance ID

DTXSID3020091
Record name Aniline hydrochloride
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Molecular Weight

129.59 g/mol
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Physical Description

Aniline hydrochloride appears as a white to greenish colored crystalline solid. Toxic by ingestion and a skin and eye irritant. May emit toxic aniline and chloride fumes under exposure to high temperatures or flame. Used to make dyes and printing ink., White hygroscopic solid; Darkens on exposure to air and light; [ICSC] White to greenish solid; [CAMEO] White or black solid; [NTP] Off-white crystalline powder with a weak odor; Hygroscopic; [Alfa Aesar MSDS], HYGROSCOPIC WHITE CRYSTALS. TURNS DARK ON EXPOSURE TO AIR AND LIGHT.
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Boiling Point

473 °F at 760 mmHg (NTP, 1992), 245 °C
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Flash Point

380 °F (NTP, 1992), 193 °C o.c.
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Solubility

less than 1 mg/mL at 64 °F (NTP, 1992), Solubility in water, g/100ml at 20 °C: 107
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Density

1.2215 (NTP, 1992) - Denser than water; will sink, 1.22 g/cm³
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Vapor Density

4.46 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Relative vapor density (air = 1): 4.46
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CAS No.

142-04-1, 97467-77-1
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Melting Point

388 °F (NTP, 1992), 196-202 °C
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Phenylazanium;chloride
Reactant of Route 2
Phenylazanium;chloride
Reactant of Route 3
Phenylazanium;chloride
Reactant of Route 4
Phenylazanium;chloride
Reactant of Route 5
Phenylazanium;chloride
Reactant of Route 6
Phenylazanium;chloride

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